![molecular formula C21H20N4O3S B2456065 N-[4-(4,6-Dimethyl-pyrimidin-2-ylsulfamoyl)-phenyl]-3-phenyl-acrylamide CAS No. 113569-91-8](/img/structure/B2456065.png)
N-[4-(4,6-Dimethyl-pyrimidin-2-ylsulfamoyl)-phenyl]-3-phenyl-acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[4-(4,6-Dimethyl-pyrimidin-2-ylsulfamoyl)-phenyl]-3-phenyl-acrylamide” is a chemical compound with the molecular formula C20H20N4O3S . It has an average mass of 396.463 Da and a monoisotopic mass of 396.125610 Da .
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C20H20N4O3S . Detailed structural analysis would require more specific information such as bond lengths and angles, which are not available in the current resources.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C20H20N4O3S, an average mass of 396.463 Da, and a monoisotopic mass of 396.125610 Da . Other properties such as melting point, boiling point, and density are not available in the current resources.Scientific Research Applications
Synthesis and Biological Interactions
- The compound has been utilized in the synthesis of novel p-hydroxycinnamic acid amides, with investigations into their binding interactions with bovine serum albumin through fluorescence and UV–vis spectral studies. This research provides insights into the biochemical interactions and potential biomedical applications of these compounds (Fa-Yan Meng et al., 2012).
Catalysis
- It has been used as a ligand for obtaining bimetallic boron-containing heterogeneous catalysts, showcasing its role in enhancing the catalytic efficiency of Suzuki reactions in aqueous media. This application highlights the compound's utility in facilitating organic synthesis, particularly in the development of heterobiaryls containing furyl and thienyl rings (N. A. Bumagin et al., 2019).
Antitumor Activity
- Research into novel pyrimidiopyrazole derivatives, including N-[4-(4,6-Dimethyl-pyrimidin-2-ylsulfamoyl)-phenyl]-3-phenyl-acrylamide derivatives, has shown promising in vitro antitumor activity against HepG2 cell lines. These findings suggest potential therapeutic applications in cancer treatment, supported by molecular docking and DFT studies (Asmaa M. Fahim et al., 2019).
Material Science
- The compound has also been incorporated into the synthesis of novel heterocyclic compounds having a sulfamido moiety, with evaluations of their antimicrobial activities. This application underscores the versatility of this compound in contributing to the development of new materials with potential use in antimicrobial treatments (R. Nunna et al., 2014).
properties
IUPAC Name |
(E)-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-3-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O3S/c1-15-14-16(2)23-21(22-15)25-29(27,28)19-11-9-18(10-12-19)24-20(26)13-8-17-6-4-3-5-7-17/h3-14H,1-2H3,(H,24,26)(H,22,23,25)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQADLPSRODRHAL-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C/C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.